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Ingenol 20-palmitate Ingenol 20-palmitate
Brand Name: Vulcanchem
CAS No.: 39071-33-5
VCID: VC0198660
InChI: InChI=1S/C36H58O6/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-29(37)42-23-26-21-27-30-28(34(30,4)5)20-25(3)35(33(27)40)22-24(2)31(38)36(35,41)32(26)39/h21-22,25,27-28,30-32,38-39,41H,6-20,23H2,1-5H3/t25-,27+,28-,30+,31+,32-,35+,36-/m1/s1
SMILES: CCCCCCCCCCCCCCCC(=O)OCC1=CC2C3C(C3(C)C)CC(C4(C2=O)C=C(C(C4(C1O)O)O)C)C
Molecular Formula: C36H58O6
Molecular Weight:

Ingenol 20-palmitate

CAS No.: 39071-33-5

Reference Standards

VCID: VC0198660

Molecular Formula: C36H58O6

Molecular Weight:

Ingenol 20-palmitate - 39071-33-5

CAS No. 39071-33-5
Product Name Ingenol 20-palmitate
Molecular Formula C36H58O6
IUPAC Name [(1S,4S,5R,6R,9S,10R,12R,14R)-4,5,6-trihydroxy-3,11,11,14-tetramethyl-15-oxo-7-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl]methyl hexadecanoate
Standard InChI InChI=1S/C36H58O6/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-29(37)42-23-26-21-27-30-28(34(30,4)5)20-25(3)35(33(27)40)22-24(2)31(38)36(35,41)32(26)39/h21-22,25,27-28,30-32,38-39,41H,6-20,23H2,1-5H3/t25-,27+,28-,30+,31+,32-,35+,36-/m1/s1
SMILES CCCCCCCCCCCCCCCC(=O)OCC1=CC2C3C(C3(C)C)CC(C4(C2=O)C=C(C(C4(C1O)O)O)C)C
Appearance Oil
PubChem Compound 124511085
Last Modified Nov 30 2021
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